molecular formula C12H14F3NO2 B176687 tert-Butyl (2-(trifluoromethyl)phenyl)carbamate CAS No. 141940-36-5

tert-Butyl (2-(trifluoromethyl)phenyl)carbamate

Cat. No. B176687
CAS RN: 141940-36-5
M. Wt: 261.24 g/mol
InChI Key: IFKDQZIJKAZBPO-UHFFFAOYSA-N
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Description

“tert-Butyl (2-(trifluoromethyl)phenyl)carbamate” is a chemical compound with the molecular formula C12H14F3NO2 . It has an average mass of 261.240 Da and a monoisotopic mass of 261.097656 Da .

Scientific Research Applications

Asymmetric Mannich Reaction

Tert-Butyl (2-(trifluoromethyl)phenyl)carbamate is utilized in asymmetric Mannich reactions. These reactions are important for the synthesis of chiral amino carbonyl compounds, which are crucial in various organic syntheses (Yang, Pan, & List, 2009).

Reduction of Perfluoroalkyl Ketones

It also plays a role in the reduction of perfluoroalkyl ketones. This process is significant for understanding unusual reduction reactions in organic chemistry (Sokeirik et al., 2006).

Deprotection Agent

This compound is effective in the deprotection of tert-butyl carbamates, esters, and ethers, showcasing its utility in mild and selective chemical reactions (Li et al., 2006).

Protection of Aliphatic Diamines

The compound is used in the protection of aliphatic diamines, indicating its role in safeguarding specific functional groups during complex chemical syntheses (Pittelkow, Lewinsky, & Christensen, 2007).

Crystal Structure Analysis

It also finds application in crystal structure analysis, aiding in the understanding of molecular interactions and structures (Baillargeon et al., 2017).

Synthesis of Lactones and Lactams

This compound is involved in the synthesis of lactones and lactams, indicating its significance in the creation of various organic compounds (Crich & Rahaman, 2009).

Enzymatic Kinetic Resolution

It is used in the enzymatic kinetic resolution of carbamates, demonstrating its importance in producing optically pure enantiomers for various applications (Piovan, Pasquini, & Andrade, 2011).

Building Blocks in Organic Synthesis

Tert-Butyl (2-(trifluoromethyl)phenyl)carbamate serves as a building block in organic synthesis, highlighting its foundational role in creating complex molecules (Guinchard, Vallée, & Denis, 2005).

properties

IUPAC Name

tert-butyl N-[2-(trifluoromethyl)phenyl]carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14F3NO2/c1-11(2,3)18-10(17)16-9-7-5-4-6-8(9)12(13,14)15/h4-7H,1-3H3,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IFKDQZIJKAZBPO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1=CC=CC=C1C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14F3NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90567273
Record name tert-Butyl [2-(trifluoromethyl)phenyl]carbamate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90567273
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

261.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

141940-36-5
Record name tert-Butyl [2-(trifluoromethyl)phenyl]carbamate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90567273
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of 1-isocyanato-2-(trifluoromethyl)benzene (4.0 g, 21.4 mmol) in 50 mL of THF at 0° C. was added potassium tert-butoxide (32.0 mL of a 1M solution in THF, 32 mmol) dropwise. The reaction was allowed to stir for 3 h with warming to ambient temperature and then was quenched with 10 mL of water. The mixture was diluted with ethyl acetate and the organics were washed sequentially with 1N HCl, sat'd. aq. NaHCO3 and brine, dried (MgSO4) and concentrated. The residue was taken up in chloroform, filtered through a pad of silica gel and concentrated to afford 2.9 g (52%) of the title compound which was sufficiently pure to be used without further purification. 1H NMR (CDCl3): δ 8.13 (d, 1H, J=8.2 Hz), 7.56 (d, 1H, J=7.7 Hz), 7.52 (t, 1H, J=8.0 Hz), 7.14 (t, 1H, J=7.7 Hz), 6.80 (broad s, 1H), 1.53 (s, 9H).
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4 g
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50 mL
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52%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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